Cas no 424791-15-1 (methyl 2-(benzyloxy)-4-methylbenzoate)

• Product Name: methyl 2-(benzyloxy)-4-methylbenzoate
• CAS No: 424791-15-1
• Molecular Formula: C₁₆H₁₆O₃
• Molecular Weight: 256.296444892883
• CID: 4651251
• PubChem ID: 56694173

methyl 2-(benzyloxy)-4-methylbenzoate Properties

Names and Identifiers

• 424791-15-1
• methyl2-(benzyloxy)-4-methylbenzoate
• E89570
• AKOS034089003
• CS-0195827
• EN300-132467
• methyl 4-methyl-2-phenylmethoxybenzoate
• methyl 2-(benzyloxy)-4-methylbenzoate
• Z295137132

• InChIKey： KGPPCVPFJVYYGT-UHFFFAOYSA-N
• Inchi： 1S/C16H16O3/c1-12-8-9-14(16(17)18-2)15(10-12)19-11-13-6-4-3-5-7-13/h3-10H,11H2,1-2H3
• SMILES： O(CC1C=CC=CC=1)C1C=C(C)C=CC=1C(=O)OC

Computed Properties

• Exact Mass: 256.109944368g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 5
• Monoisotopic Mass: 256.109944368g/mol
• Heavy Atom Count: 19
• Complexity: 284
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.6
• Topological Polar Surface Area: 35.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters